Cas no 230647-73-1 ([1,1'-Biphenyl]-4-carbonitrile,4'-(dibromomethyl)-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile,4'-(dibromomethyl)-
• CAS No: 230647-73-1
• MF: C₁₄H₉Br₂N
• MW: 351.035961866379
• CID: 252869
• PubChem ID: 56604956
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonitrile,4'-(dibromomethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile,4'-(dibromomethyl)-
• 4-[4-(dibromomethyl)phenyl]benzonitrile
• BIP020
• FT-0730007
• 4'-(Dibromomethyl)[1,1'-biphenyl]-4-carbonitrile
• DTXSID20717865
• 4'-(DIBROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(dibromomethyl)-
• 230647-73-1

• Inchi： 1S/C14H9Br2N/c15-14(16)13-7-5-12(6-8-13)11-3-1-10(9-17)2-4-11/h1-8,14H
• InChI Key： GHJNTBAQUREHJE-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)Br

Computed Properties

• Exact Mass: 348.91000
• Monoisotopic Mass: 348.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.724
• Boiling Point: 429.887°C at 760 mmHg
• Flash Point: 213.788°C
• Refractive Index: 1.67
• PSA: 23.79000
• LogP: 5.01368